N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C15H25N3O/c1-11-6-12(2)8-18(7-11)9-14(19)17-15(3,10-16)13-4-5-13/h11-13H,4-9H2,1-3H3,(H,17,19)
• InChI Key: KSOHMLRYHIBOBT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(=O)NC(C)(C#N)C2CC2)C
• Molecular Formula: C15H25N3O
• Molecular Weight: 263.38 g/mol

Description

N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Mechanism of Action

The exact mechanism of action of N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. By enhancing the activity of GABA receptors, this compound may reduce neuronal excitability and provide relief from seizures and neuropathic pain.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain and spinal cord, which may contribute to its anticonvulsant and analgesic effects. It has also been found to reduce the levels of glutamate, an excitatory neurotransmitter that is involved in the development of neuropathic pain.

Advantages and Limitations for Lab Experiments

N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide has several advantages for laboratory experiments. It has been found to exhibit high potency and selectivity for GABA receptors, making it a useful tool for studying the GABAergic system. However, its low solubility and poor bioavailability may limit its use in in vivo studies.

Future Directions

There are several potential future directions for research on N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide. One potential direction is to investigate its potential use in the treatment of epilepsy and neuropathic pain. Another direction is to explore its mechanism of action in more detail and identify other targets that may be involved in its anticonvulsant and analgesic effects. Additionally, further research is needed to optimize its pharmacokinetic properties and improve its bioavailability for in vivo studies.

Synthesis Methods

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide involves the reaction between 3,5-dimethylpiperidin-1-amine and 1-cyano-1-cyclopropane carboxylic acid. The reaction takes place in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with acetic anhydride to obtain this compound.

Scientific Research Applications

N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide has been studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, analgesic, and anxiolytic properties in animal models. It has also been studied for its potential use in the treatment of neuropathic pain and epilepsy.